![molecular formula C9H8ClN5O B3039137 5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 99849-25-9](/img/structure/B3039137.png)
5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
Overview
Description
5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide, also known as ACT, is a heterocyclic organic compound with a wide range of applications in scientific research. It is a versatile compound that has been used in a variety of contexts, including organic synthesis, as a reagent, and as a tool for biochemical and physiological studies.
Scientific Research Applications
Antimicrobial Properties
5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide has been explored for its antimicrobial activities. Research indicates that derivatives of this compound, specifically 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides, demonstrate promising antimicrobial properties against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as fungal strains such as Cryptococcus neoformans var. grubii and Candida albicans. These findings suggest potential applications in developing new antimicrobial agents (Pokhodylo et al., 2021).
Interactions with Biological Macromolecules
The interactions between derivatives of 5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide and various biological macromolecules have been studied using molecular docking and multiple spectroscopic methodologies. These studies offer insights into the binding properties of these compounds with human serum albumin, bovine hemoglobin, human immunoglobulin, and DNA, revealing strong interactions that suggest potential therapeutic applications (Liu et al., 2020).
Synthesis and Structural Studies
Research has also focused on the synthesis and structural analysis of related triazole compounds. For instance, the synthesis of N-(2-Aminoethyl)-1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxamide provides valuable insights into reaction conditions and yields, contributing to the broader understanding of triazole chemistry (Kan, 2015). Additionally, studies on the crystal structure of triazole derivatives offer evidence for mechanisms such as the Dimroth rearrangement, further enriching the knowledge base around the chemical behavior and applications of these compounds (L'abbé et al., 2010).
Safety and Hazards
properties
IUPAC Name |
5-amino-1-(3-chlorophenyl)triazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN5O/c10-5-2-1-3-6(4-5)15-8(11)7(9(12)16)13-14-15/h1-4H,11H2,(H2,12,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDRTUORHDHIUAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C(=C(N=N2)C(=O)N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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